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Compound of Interest

Compound Name: F1839-I

Cat. No.: B15567329 Get Quote

This document provides essential safety and logistical information for the proper disposal of

materials related to ASTM F1839-I, a standard specification for rigid polyurethane foam used in

laboratory settings for testing orthopedic devices. The disposal procedures differ significantly

depending on whether the material is in its solid, fully cured state or as unreacted liquid

components.

Disposal of Solid (Cured) F1839-I Polyurethane Foam
Fully cured or "hardened" polyurethane foam is generally considered a non-hazardous solid

waste. However, it is crucial to consult local, state, and federal regulations before disposal.

1.1. Personal Protective Equipment (PPE) when Handling Solid Foam:

While the solid foam is relatively inert, mechanical operations such as cutting, grinding, or

sanding can generate dust.[1][2] This dust can be a mechanical irritant to the skin, eyes, and

respiratory system.[1]
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PPE Item Specification

Eye Protection Safety goggles or glasses

Hand Protection Gloves recommended for handling

Respiratory Mask
NIOSH-approved dust mask if cutting or

grinding

Clothing Standard lab coat or work clothes

1.2. Step-by-Step Disposal Protocol for Solid Foam:

Decontamination: Ensure the foam is free from any biological or chemical contaminants from

its use in experiments. If contaminated, it must be treated as hazardous waste according to

the nature of the contaminant.

Waste Collection: Place the clean, solid foam waste into a designated container for non-

hazardous industrial or construction waste.[3]

Disposal: Arrange for disposal through a licensed waste management provider. In many

cases, this material can be sent to a municipal solid waste landfill. Alternatively, it can be

taken to a Selective Waste Collection Point.

Recycling: Consider recycling options where available. Polyurethane waste can be

mechanically ground and reused as a filler in other materials or undergo chemical recycling

processes like glycolysis or hydrolysis.

Disposal of Unreacted Liquid Components (Two-Part
System)
ASTM F1839-I foam can be formed by mixing two liquid components: an "A-side" (typically a

diisocyanate like MDI) and a "B-side" (a polyol resin blend). Unreacted liquids require careful

handling and disposal.

2.1. Personal Protective Equipment (PPE) for Liquid Components:

The liquid components, particularly the isocyanate "A-side," are hazardous.
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PPE Item Specification

Eye Protection Chemical safety goggles

Hand Protection Impervious gloves (e.g., nitrile, butyl rubber)

Respiratory Mask

NIOSH-approved respirator with appropriate

cartridges for organic vapors if ventilation is

inadequate

Clothing
Disposable coveralls or chemical-resistant

apron

2.2. Preferred Disposal Method: Reaction to Solid Foam

The safest and most recommended disposal method for unused "A-side" and "B-side" liquids is

to react them to form solid polyurethane foam.

Experimental Protocol for Reacting Waste Liquids:

Ventilation: Perform this procedure in a well-ventilated area, preferably within a fume hood.

Container: Select a suitable, disposable container (e.g., a cardboard box lined with a

polyethylene bag) that can accommodate the expansion of the foam.

Mixing: Carefully measure and pour the "B-side" (polyol) into the container, followed by the

"A-side" (isocyanate), according to the manufacturer's recommended ratio (often 1:1).

Stirring: Thoroughly mix the components with a disposable stirrer until the mixture starts to

foam.

Curing: Allow the foam to expand and fully cure in the ventilated area. This may take several

hours.

Disposal: Once fully cured and solid, the resulting foam can be disposed of as non-

hazardous solid waste, following the procedures outlined in Section 1.

2.3. Disposal of Unreacted Liquids (When Reaction is Not Feasible):
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If you cannot react the components, they must be disposed of as chemical waste.

Waste Identification: Methylene diphenyl diisocyanate (MDI), the common "A-side," is not a

federally listed hazardous waste under the Resource Conservation and Recovery Act

(RCRA). However, state and local regulations may be more stringent. Always check with

your institution's Environmental Health and Safety (EHS) department.

Waste Segregation: Collect the "A-side" and "B-side" liquids in separate, clearly labeled, and

sealed waste containers. Do not mix them with other waste streams.

Waste Pickup: Arrange for collection by a certified hazardous waste disposal company.

2.4. Decontamination and Disposal of Empty Containers:

Empty drums or containers that held the liquid components must be decontaminated before

disposal.

"A-Side" (Isocyanate) Containers: Neutralize the residue by rinsing with a decontamination

solution. A common solution is a mixture of 5-10% sodium carbonate in water. Allow the

solution to react for at least 24-48 hours with the bung removed to allow any generated

carbon dioxide to escape.

"B-Side" (Polyol) Containers: These can typically be cleaned with hot, soapy water.

Final Disposal: Once decontaminated, the containers can often be sent to a professional

drum reconditioner or a scrap metal recycler.

Disposal Workflow Diagram
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Solid (Cured) Foam Disposal

Liquid Component Disposal
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Caption: Workflow for the proper disposal of F1839-I polyurethane in solid and liquid forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tigerfoam.com [tigerfoam.com]

2. futurefoams.com.au [futurefoams.com.au]

3. Foam Disposal Protocol [polyurethanefoamconsulting.com]

To cite this document: BenchChem. [Proper Disposal Procedures for F1839-I Rigid
Polyurethane Foam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567329#f1839-i-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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